3,3'-Diindolyl Disulphide

Description

3,3′-Diindolyl Disulphide is a biochemical compound with the molecular formula C16H12N2S2 .

3,3'-Diindolylmethane (DIM), a related compound, is derived from the digestion of indole-3-carbinol, found in cruciferous vegetables like broccoli, Brussels sprouts, cabbage, and kale . DIM is under laboratory research for its potential biological properties, especially in anti-cancer mechanisms, and is also sold as a dietary supplement . In vitro, DIM acts as a histone deacetylase inhibitor, specifically against HDAC1, HDAC2, and HDAC3, and has been found to be a mild cannabinoid agonist . Research indicates DIM can reduce biofilms responsible for plaque and cavities . Furthermore, DIM appears to be a promising chemopreventive agent or chemo-radio-sensitizer for the prevention of tumor recurrence and/or for the treatment of human malignancies . It may also act like estrogen in the body, but might also block estrogen effects, and appears to help destroy cancer cells and reduce swelling .

Another similar compound is 3,3′-Dihydroxydiphenyl disulfide .

• CAS No.: 61830-39-5
• Product Name: 3,3'-Diindolyl Disulphide
• Molecular Formula: C16H12N2S2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 3-(1H-indol-3-yldisulfanyl)-1H-indole
• Standard InChI: InChI=1S/C16H12N2S2/c1-3-7-13-11(5-1)15(9-17-13)19-20-16-10-18-14-8-4-2-6-12(14)16/h1-10,17-18H
• Standard InChIKey: NNBHHSOOWJVMMD-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)SSC3=CNC4=CC=CC=C43
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)SSC3=CNC4=CC=CC=C43
• Synonyms: 3,3’-Dithiobis-1H-indole; Diindol-3-yl Disulfide
• PubChem Compound: 3692626
• Last Modified: Sep 17 2023